N,N-diisopropyl-N'-(2-methyl-1,3-benzothiazol-6-yl)urea

• IUPAC Name: 3-(2-methyl-1,3-benzothiazol-6-yl)-1,1-di(propan-2-yl)urea
• InChI: InChI=1S/C15H21N3OS/c1-9(2)18(10(3)4)15(19)17-12-6-7-13-14(8-12)20-11(5)16-13/h6-10H,1-5H3,(H,17,19)
• InChI Key: JEKOFEUAXNYUJS-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC2=C(S1)C=C(C=C2)NC(=O)N(C(C)C)C(C)C
• Molecular Formula: C15H21N3OS
• Molecular Weight: 291.4 g/mol

Description

N,N-diisopropyl-N'-(2-methyl-1,3-benzothiazol-6-yl)urea, also known as MBTU, is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various fields. MBTU is a white crystalline powder that is soluble in organic solvents and is used as an intermediate in the synthesis of various compounds.

Mechanism of Action

The mechanism of action of N,N-diisopropyl-N'-(2-methyl-1,3-benzothiazol-6-yl)urea is not well understood. However, it is believed that this compound acts as a nucleophilic catalyst in various reactions. This compound can also act as a ligand in coordination chemistry, forming complexes with various metal ions.
Biochemical and Physiological Effects
The biochemical and physiological effects of this compound have not been extensively studied. However, some studies suggest that this compound may have antioxidant properties and may be useful in the treatment of oxidative stress-related diseases.

Advantages and Limitations for Lab Experiments

One of the primary advantages of using N,N-diisopropyl-N'-(2-methyl-1,3-benzothiazol-6-yl)urea in lab experiments is its ease of synthesis. This compound can be synthesized on a large scale and is relatively inexpensive. However, one of the limitations of using this compound is its potential toxicity. This compound is a hazardous chemical and should be handled with care.

Future Directions

There are several future directions for the research of N,N-diisopropyl-N'-(2-methyl-1,3-benzothiazol-6-yl)urea. One potential area of research is the development of new synthetic methods for this compound. Another area of research is the study of this compound's potential applications in the field of medicine, particularly in the treatment of oxidative stress-related diseases. Additionally, the study of this compound's mechanism of action and its interactions with metal ions could lead to the development of new catalysts and ligands for use in organic synthesis and coordination chemistry.
Conclusion
In conclusion, this compound, or this compound, is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various fields. This compound is used as an intermediate in the synthesis of various compounds and has potential applications in the field of medicine. While the biochemical and physiological effects of this compound are not well understood, further research could lead to the development of new catalysts, ligands, and treatments for various diseases.

Synthesis Methods

The synthesis of N,N-diisopropyl-N'-(2-methyl-1,3-benzothiazol-6-yl)urea involves the reaction of 2-mercaptobenzothiazole with diisopropylamine and phosgene. The reaction proceeds through the formation of an isocyanate intermediate, which then reacts with diisopropylamine to form this compound. The synthesis of this compound is relatively simple and can be carried out on a large scale.

Scientific Research Applications

N,N-diisopropyl-N'-(2-methyl-1,3-benzothiazol-6-yl)urea has been extensively studied for its potential applications in various fields of scientific research. One of the primary applications of this compound is in the field of organic synthesis. This compound is used as an intermediate in the synthesis of various compounds, including rubber accelerators, pharmaceuticals, and agrochemicals.